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Compound of Interest

Compound Name:
N-(2-Bromo-4-

methylphenyl)acetamide

Cat. No.: B181042 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-(2-Bromo-4-
methylphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-(2-Bromo-4-
methylphenyl)acetamide (CAS No: 614-83-5), a key intermediate in various synthetic

applications. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Chemical and Physical Properties
N-(2-Bromo-4-methylphenyl)acetamide is a solid, crystalline substance.[1] Key physical and

chemical data are summarized below.
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Property Value Source

Molecular Formula C₉H₁₀BrNO [2][3]

Molecular Weight 228.09 g/mol [2][3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point Not consistently reported

Solubility Insoluble in water [1]

Storage Temperature 2-8°C, protected from light [1][2]

Hazard Identification and Classification
This compound is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[3][4]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Signal Word: Warning[3]

Toxicological Information
Comprehensive quantitative toxicological data for N-(2-Bromo-4-methylphenyl)acetamide is

not readily available. The toxicological properties have not been fully investigated.[5]
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Toxicity Endpoint Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Handling and Storage Precautions
Safe handling and storage are paramount to prevent exposure and maintain the integrity of the

compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with this chemical.

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or goggles

(compliant with EN166 or OSHA 29 CFR

1910.133).[5]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and long-sleeved clothing.

Respiratory Protection

Not required under normal use with adequate

ventilation. For large quantities or in case of

dust formation, use a NIOSH/MSHA approved

respirator.

Safe Handling Practices
Work in a well-ventilated area, preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not breathe dust.

Wash hands thoroughly after handling.[5]

Keep away from incompatible materials such as oxidizing agents.[5]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light.[1]

Recommended storage at 2-8°C.[2]

Emergency Procedures
Immediate and appropriate response is critical in case of accidental exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.[5]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops.[5]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention if symptoms

persist.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.
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Experimental Protocol: Representative Synthesis
The following is a representative protocol for the synthesis of an N-aryl acetamide, which can

be adapted for N-(2-Bromo-4-methylphenyl)acetamide. This protocol is based on the

synthesis of a similar compound and should be optimized for specific laboratory conditions.[6]

Materials:

2-Bromo-4-methylaniline

Acetyl bromide or Acetic anhydride

Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

Base (e.g., Pyridine or Triethylamine)

Anhydrous sodium sulfate

Ethanol (for recrystallization)

Equipment:

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Rotary evaporator

Büchner funnel

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromo-4-methylaniline in an

anhydrous solvent under an inert atmosphere (e.g., nitrogen). Add a base to the solution.

Cool the mixture in an ice bath (0-5°C).
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Addition of Acetylating Agent: Slowly add a solution of acetyl bromide or acetic anhydride in

the same anhydrous solvent to the cooled aniline solution via a dropping funnel with

continuous stirring. Maintain the temperature between 0 and 5°C.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Quench the reaction by the slow addition of water. Separate the organic layer.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl), a saturated

sodium bicarbonate solution, and brine.[6]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator to obtain the crude product.[6]

Purification: Purify the crude product by recrystallization from a suitable solvent, such as

ethanol, to yield pure N-(2-Bromo-4-methylphenyl)acetamide.[6]

Visualizations
Safe Handling Workflow
The following diagram outlines the essential steps for the safe handling of N-(2-Bromo-4-
methylphenyl)acetamide from receipt to disposal.
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Caption: Workflow for Safe Handling of N-(2-Bromo-4-methylphenyl)acetamide.
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Representative Synthesis Workflow
This diagram illustrates the key stages of the representative synthesis protocol.
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Caption: Representative Synthesis Workflow for N-(2-Bromo-4-methylphenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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